Cas no 874197-09-8 (Isoxazole, 3,3'-(1,4-phenylene)bis[4,5-dihydro-5-pentyl-)

• Product Name: Isoxazole, 3,3'-(1,4-phenylene)bis[4,5-dihydro-5-pentyl-
• CAS No: 874197-09-8
• MF: C₂₂H₃₂N₂O₂
• MW: 356.501686096191
• CID: 1900587
• PubChem ID: 86091004
• Update Time: 2025-04-21

Isoxazole, 3,3'-(1,4-phenylene)bis[4,5-dihydro-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3,3'-(1,4-phenylene)bis[4,5-dihydro-5-pentyl-
• DTXSID701209210
• 874197-09-8
• 3,3a(2)-(1,4-Phenylene)bis[4,5-dihydro-5-pentylisoxazole]

• Inchi： 1S/C22H32N2O2/c1-3-5-7-9-19-15-21(23-25-19)17-11-13-18(14-12-17)22-16-20(26-24-22)10-8-6-4-2/h11-14,19-20H,3-10,15-16H2,1-2H3
• InChI Key： IXFCTRARKLFFHV-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC(=CC=2)C2CC(CCCCC)ON=2)=N1)CCCCC

Computed Properties

• Exact Mass: 356.246378268Da
• Monoisotopic Mass: 356.246378268Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 43.2Ų